[2-(1H-1,2,4-triazol-1-ylmethyl)phenyl]methanamine dihydrochloride

• IUPAC Name: [2-(1,2,4-triazol-1-ylmethyl)phenyl]methanamine;dihydrochloride
• InChI: InChI=1S/C10H12N4.2ClH/c11-5-9-3-1-2-4-10(9)6-14-8-12-7-13-14;;/h1-4,7-8H,5-6,11H2;2*1H
• InChI Key: GOMNCTUCQQJGNF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN)CN2C=NC=N2.Cl.Cl
• Molecular Formula: C10H14Cl2N4
• Molecular Weight: 261.15 g/mol

Description

“[2-(1H-1,2,4-triazol-1-ylmethyl)phenyl]methanamine” is a chemical compound with the molecular formula C10H12N4. It is a solid substance at room temperature. The molecular weight of this compound is 188.23.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives has been a topic of interest in recent research. For instance, a study reported the synthesis of 1,2,4-triazole derivatives as Strigolactone Biosynthesis Inhibitors. Another study reported the synthesis of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids, which exhibited potent inhibitory activities against MCF-7 and HCT-116 cancer cell lines.

Molecular Structure Analysis

The molecular structure of “[2-(1H-1,2,4-triazol-1-ylmethyl)phenyl]methanamine” can be represented by the InChI code: 1S/C10H12N4/c11-5-9-3-1-2-4-10(9)6-14-8-12-7-13-14/h1-4,7-8H,5-6,11H2. The compound has a predicted melting point of 114.22° C and a predicted boiling point of 384.6° C at 760 mmHg.

Chemical Reactions Analysis

The chemical reactions involving 1,2,4-triazole derivatives have been studied in various contexts. For example, a study reported the synthesis of 1,2,4-triazole derivatives and their evaluation as promising anticancer agents. Another study reported the synthesis and antimycobacterial evaluation of new 5-(1-benzyl-1H-1,2,3-triazol-4-yl)methylthiazoles.

Physical And Chemical Properties Analysis

“[2-(1H-1,2,4-triazol-1-ylmethyl)phenyl]methanamine” is a solid substance at room temperature. It has a predicted melting point of 114.22° C and a predicted boiling point of 384.6° C at 760 mmHg. The compound has a predicted density of 1.2 g/cm3 and a predicted refractive index of n20D 1.64.

Scientific Research Applications

Catalytic Applications

Triazole derivatives have been synthesized and evaluated for their catalytic activity. For instance, novel ruthenium complexes bearing tridentate ligands derived from triazole have shown excellent activity and selectivity in hydrogenation reactions. This suggests that compounds like "[2-(1H-1,2,4-triazol-1-ylmethyl)phenyl]methanamine dihydrochloride" could potentially serve as catalysts or ligands in metal-catalyzed transformations (Roberto Sole et al., 2019).

Material Science and Coordination Chemistry

Triazole-based compounds have been employed in the synthesis of materials with novel properties. They serve as building blocks for the construction of complex molecular architectures, demonstrating the utility of triazole rings in designing multifunctional materials. For example, the synthesis of multidentate ligands utilizing triazole, pyridinyl, and phenolate groups for constructing dinuclear copper(II) and iron(III) complexes showcases the versatility of triazole derivatives in coordination chemistry (Xiuli You & Zhenhong Wei, 2014).

Pharmaceutical Research

Compounds containing the triazole ring are of significant interest in pharmaceutical research due to their broad spectrum of biological activities. They have been studied for their antimicrobial, anticancer, and enzyme inhibition properties. While the direct applications of "[2-(1H-1,2,4-triazol-1-ylmethyl)phenyl]methanamine dihydrochloride" in pharmaceuticals are not mentioned, related research indicates the potential for such compounds to act as precursors or active agents in drug development. For instance, triazolyl substituted tetrahydrobenzofuran derivatives have been explored for their interaction with enzymes, indicating the potential medicinal relevance of triazole-based compounds (Hua-Jun Luo et al., 2015).

Safety and Hazards

The safety data sheet for a similar compound, “[2-(1H-1,2,4-Triazol-1-ylmethyl)phenyl]methanol”, indicates that it is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.

Future Directions

The future directions for the study of “[2-(1H-1,2,4-triazol-1-ylmethyl)phenyl]methanamine” and similar compounds could involve further exploration of their synthesis methods, molecular structure analysis, chemical reactions, mechanisms of action, and physical and chemical properties. Additionally, more research could be conducted to investigate their potential applications, such as their use as anticancer agents.